Cas no 2137831-66-2 (methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate)

• Product Name: methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate
• CAS No: 2137831-66-2
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 5961525
• PubChem ID: 165449197
• Update Time: 2025-10-12

methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate
• EN300-724847
• 2137831-66-2

• Inchi： 1S/C11H10N4O3/c1-18-11(17)10-3-12-8(2-13-10)4-15-5-9(6-16)14-7-15/h2-3,5-7H,4H2,1H3
• InChI Key： UEJQBIDHBTXUOZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)CN1C=NC(C=O)=C1)=O

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87Ų

Additional information on methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate

Comprehensive Overview of Methyl 5-[(4-Formyl-1H-Imidazol-1-yl)Methyl]Pyrazine-2-Carboxylate (CAS No. 2137831-66-2)

Methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate (CAS No. 2137831-66-2) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining pyrazine and imidazole moieties, which are critical scaffolds in drug discovery. Researchers are increasingly interested in its applications due to its bioactive properties, particularly in targeting enzyme inhibition and receptor modulation. The presence of both formyl and ester functional groups enhances its reactivity, making it a versatile intermediate for synthetic chemistry.

The compound’s CAS number 2137831-66-2 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in medicinal chemistry. Recent trends highlight its utility in developing small-molecule therapeutics, especially for metabolic disorders and inflammatory diseases. Its imidazole ring is known to interact with biological targets like kinases and GPCRs, aligning with the current focus on precision medicine. Additionally, the methyl pyrazine carboxylate segment contributes to improved solubility and bioavailability, addressing a key challenge in drug formulation.

From a synthetic perspective, methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate serves as a precursor for more complex derivatives. Its formyl group allows for facile condensation reactions, enabling the construction of Schiff bases or hydrazone linkages—popular strategies in click chemistry and bioconjugation. This adaptability has spurred interest in combinatorial chemistry libraries, where rapid diversification of core structures is essential for high-throughput screening.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring catalytic methods to synthesize it sustainably, minimizing waste and energy consumption. Such efforts resonate with the broader push for sustainable pharmaceuticals, a topic gaining traction in both industry and academia. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, methyl 5-[(4-formyl-1H-imidazol-1-yl)methyl]pyrazine-2-carboxylate (CAS No. 2137831-66-2) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its value as a high-potential intermediate. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.